Cas no 28469-10-5 (1H-Pyrazol-4-amine,1-(2-benzothiazolyl)-)

• Product name: 1H-Pyrazol-4-amine,1-(2-benzothiazolyl)-
• CAS No: 28469-10-5
• MF: C₁₀H₈N₄S
• MW: 216.262319564819
• CID: 288731
• PubChem ID: 206702

1H-Pyrazol-4-amine,1-(2-benzothiazolyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-4-amine,1-(2-benzothiazolyl)-
• 1-(1,3-benzothiazol-2-yl)pyrazol-4-amine
• DTXSID50182704
• 28469-10-5
• AKOS010422225
• Benzothiazole, 2-(4-aminopyrazol-1-yl)-
• 2-(4-Aminopyrazol-1-yl)benzothiazole
• BRN 0988196

• Inchi： InChI=1S/C10H8N4S/c11-7-5-12-14(6-7)10-13-8-3-1-2-4-9(8)15-10/h1-6H,11H2
• InChI Key： FHXOZUQFLXSUIL-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1N1C=C(N)C=N1

Computed Properties

• Exact Mass: 216.04714
• Monoisotopic Mass: 216.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85Ų
• XLogP3: 2

Experimental Properties

• Density: 1.54
• Boiling Point: 461°Cat760mmHg
• Flash Point: 232.6°C
• Refractive Index: 1.82
• PSA: 56.73